Cas no 1460321-46-3 ((S)-1-(5-(benzyloxy)pyrimidin-2-yl)ethanol)

• Product Name: (S)-1-(5-(benzyloxy)pyrimidin-2-yl)ethanol
• CAS No: 1460321-46-3
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 3161061
• PubChem ID: 130637497
• Update Time: 2025-04-21

(S)-1-(5-(benzyloxy)pyrimidin-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(5-(benzyloxy)pyrimidin-2-yl)ethanol
• DTXSID901200626
• 2-Pyrimidinemethanol, I+/--methyl-5-(phenylmethoxy)-, (I+/-S)-
• 1460321-46-3

• Inchi： 1S/C13H14N2O2/c1-10(16)13-14-7-12(8-15-13)17-9-11-5-3-2-4-6-11/h2-8,10,16H,9H2,1H3/t10-/m0/s1
• InChI Key： REMSIIBJYKKMRH-JTQLQIEISA-N
• SMILES： O(C1C=NC([C@H](C)O)=NC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 230.105527694Da
• Monoisotopic Mass: 230.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.2Ų